Cas no 86864-03-1 (1H-Pyrrole, 2,5-diphenyl-3-(1-phenylpropyl)-)

• Product name: 1H-Pyrrole, 2,5-diphenyl-3-(1-phenylpropyl)-
• CAS No: 86864-03-1
• MF: C₂₅H₂₃N
• MW: 337.456826448441
• CID: 660343
• PubChem ID: 13223951

1H-Pyrrole, 2,5-diphenyl-3-(1-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-diphenyl-3-(1-phenylpropyl)-
• 2,5-diphenyl-3-(1-phenylpropyl)-1H-pyrrole
• DTXSID70529793
• 86864-03-1

• Inchi： InChI=1S/C25H23N/c1-2-22(19-12-6-3-7-13-19)23-18-24(20-14-8-4-9-15-20)26-25(23)21-16-10-5-11-17-21/h3-18,22,26H,2H2,1H3
• InChI Key： DLPYHSGJICPSGZ-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1)C2=C(NC(=C2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 337.183049738g/mol
• Monoisotopic Mass: 337.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 15.8Ų